Carbamimidic acid, (1H-imidazol-1-ylcarbonyl)-, methyl ester

• IUPAC Name: methyl N'-(imidazole-1-carbonyl)carbamimidate
• InChI: InChI=1S/C6H8N4O2/c1-12-5(7)9-6(11)10-3-2-8-4-10/h2-4H,1H3,(H2,7,9,11)
• InChI Key: VBSFYTLAUIJZTG-UHFFFAOYSA-N
• Canonical SMILES: COC(=NC(=O)N1C=CN=C1)N
• Molecular Formula: C6H8N4O2
• DSSTOX Substance ID: DTXSID30771110
• Molecular Weight: 168.15 g/mol
• CAS No.: 143207-27-6

Description

Carbamimidic acid, (1H-imidazol-1-ylcarbonyl)-, methyl ester is a chemical compound with the molecular formula C6H8N4O2 and a molecular weight of 168.15. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Imidazole derivatives can be synthesized using various methods. For instance, Hadizadeh et al. synthesized a similar compound using a Mannich base technique with a Cu (II) catalyst. The Cu (phen)Cl2 catalyst was found to be more effective than other methods.

Molecular Structure Analysis

Imidazole, the core structure of the compound, is a five-membered heterocyclic moiety that contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole derivatives have been used in various chemical reactions. For example, they have been used in the catalytic protodeboronation of pinacol boronic esters.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Specific physical and chemical properties of “this compound” are not available in the retrieved sources.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary depending on their specific structure and the biological system they interact with. For instance, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Imidazole derivatives have a broad range of chemical and biological properties, making them important synthons in the development of new drugs. Future research could focus on exploring the potential of “Carbamimidic acid, (1H-imidazol-1-ylcarbonyl)-, methyl ester” in various therapeutic applications.